Cas no 53483-11-7 (2-benzyl-3-methylbutanoic acid)

• Product Name: 2-benzyl-3-methylbutanoic acid
• CAS No: 53483-11-7
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 4654732
• PubChem ID: 12254787
• Update Time: 2025-10-16

2-benzyl-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-benzyl-3-methylbutanoic acid
• Benzenepropanoic acid, α-(1-methylethyl)-

• Inchi： 1S/C12H16O2/c1-9(2)11(12(13)14)8-10-6-4-3-5-7-10/h3-7,9,11H,8H2,1-2H3,(H,13,14)
• InChI Key： VPRLUXYRQIHROC-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(CC1=CC=CC=C1)C(C)C

Computed Properties

• Exact Mass: 192.115029749g/mol
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Color/Form: No data available
• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Vapor Pressure: Not available

2-benzyl-3-methylbutanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 2-benzyl-3-methylbutanoic acid

Comprehensive Overview of 2-Benzyl-3-Methylbutanoic Acid (CAS No. 53483-11-7): Properties, Applications, and Industry Insights

2-Benzyl-3-methylbutanoic acid (CAS No. 53483-11-7) is a versatile organic compound with a molecular formula of C12H16O2. This branched-chain carboxylic acid features a benzyl group and a methylbutanoic acid moiety, contributing to its unique chemical and physical properties. As a flavor and fragrance intermediate, it has gained significant attention in the cosmetic, pharmaceutical, and food industries. The compound's sweet, fruity aroma makes it particularly valuable for perfumery applications, aligning with the growing demand for natural-inspired synthetic ingredients in personal care products.

The synthesis of 2-benzyl-3-methylbutanoic acid typically involves Grignard reactions or ester hydrolysis of its precursor compounds. Recent advancements in green chemistry have focused on optimizing its production to reduce environmental impact, a topic highly searched in academic and industrial circles. Researchers are particularly interested in catalytic methods for its synthesis, as evidenced by the surge in queries like "sustainable synthesis of branched-chain carboxylic acids" and "eco-friendly fragrance chemicals." The compound's moderate lipophilicity (LogP ≈ 2.8) also makes it relevant to current discussions about skin permeability in cosmetic formulations.

In analytical chemistry, 53483-11-7 is frequently characterized using GC-MS (Gas Chromatography-Mass Spectrometry) and NMR spectroscopy, techniques commonly searched by quality control professionals. The compound's melting point range of 45-48°C and boiling point around 280°C make it stable for various applications. Recent patent literature reveals innovative uses of 2-benzyl-3-methylbutanoic acid derivatives as plasticizers and polymer modifiers, addressing the industry's need for bio-based additives – a trending topic in materials science forums.

The fragrance industry values this compound for its ability to impart berry-like notes in perfumes and flavor enhancers. With consumers increasingly searching for "long-lasting fragrance chemicals" and "non-allergenic perfume ingredients," 2-benzyl-3-methylbutanoic acid offers advantages due to its low volatility and reduced sensitization potential compared to some traditional aroma chemicals. Regulatory databases show its approval under IFRA standards for cosmetic use, a crucial consideration for formulators researching "compliant fragrance ingredients."

From a biochemical perspective, the compound's branched alkyl structure influences its metabolic pathways in biological systems. This characteristic has sparked research into its potential as a chiral building block for pharmaceutical intermediates, particularly in the development of non-steroidal anti-inflammatory drugs (NSAIDs). Laboratory supply data indicates growing demand for high-purity 2-benzyl-3-methylbutanoic acid (≥98%), especially from researchers investigating "structure-activity relationships of carboxylic acid derivatives."

Storage and handling recommendations for CAS 53483-11-7 emphasize protection from moisture and oxidizing agents, with optimal conditions being cool, dry environments in airtight containers. These precautions align with industry best practices for carboxylic acid storage, a frequently searched topic among chemical handlers. The compound's shelf stability (typically 24 months when properly stored) makes it attractive for inventory planning, addressing common supply chain concerns in specialty chemical distribution.

Emerging applications include its use in electronic materials as a surface modifier for nanoparticles, reflecting the compound's adaptability to high-tech industries. This development corresponds with increased searches for "multifunctional organic acids in nanotechnology." Quality specifications for 2-benzyl-3-methylbutanoic acid typically require colorless to pale yellow appearance and characteristic odor, with strict limits on residual solvents – parameters crucial for buyers comparing "specifications of fragrance raw materials."

The global market for branched-chain carboxylic acids like 53483-11-7 is projected to grow steadily, driven by demand from Asia-Pacific fragrance hubs and European specialty chemical manufacturers. Market analysts frequently search for "benzyl-substituted acid market trends" and "growth drivers for flavor intermediates," indicating strong commercial interest. Current research publications suggest potential in biocatalytic production methods, responding to the industry's focus on white biotechnology solutions for chemical manufacturing.